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Disclaimer: The following information is provided for technical and informational purposes. It is
based on publicly available data regarding the product category. Specific proprietary data on
Tempasept® material composition and testing are not publicly available.

Introduction

Tempasept® is a brand of single-use thermometer covers manufactured by Medimex GmbH,
designed to provide a hygienic barrier during temperature measurement.[1][2][3] These covers
are classified as medical devices and their primary function is to prevent cross-contamination
between patients, thereby playing a crucial role in infection control protocols.[4][5][6] The
product consists of a dual-layer thin film, and is available in versions with or without a lubricant
for ease of use in different clinical applications (e.g., oral, axillary, or rectal measurements).[7]

[8]

As Tempasept® is a medical device that comes into contact with the patient's skin and mucous
membranes, its safety profile is not evaluated in the same manner as a pharmaceutical drug
(i.e., through systemic toxicity, pharmacokinetics, or metabolism studies). Instead, its safety
and "toxicity" are assessed within the framework of biocompatibility. Biocompatibility, in the
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context of medical devices, refers to the ability of a material to perform with an appropriate host
response in a specific application.[9][10] This guide will provide an in-depth overview of the
typical safety and biocompatibility considerations for a device like Tempasept®, in line with
international standards.

Material Composition

While the exact polymer composition of Tempasept® is proprietary, technical datasheets
describe the used materials as "Film - Lubricant".[7] Generally, disposable medical products of
this nature are manufactured from medical-grade polymers known for their safety and stability,
such as polyethylene or similar thermoplastics.[4] The key safety requirement is that these
materials, and any substances that may leach from them, do not produce any local or systemic
adverse effects.

Biocompatibility and Safety Evaluation Framework

The safety of a medical device like a thermometer cover is evaluated according to a risk
management process guided by international standards, primarily the ISO 10993 series,
"Biological evaluation of medical devices."[11][12] The specific tests required depend on the
nature and duration of the device's contact with the body. For a thermometer cover, the contact
is with skin or mucous membranes, and the duration is limited (typically less than 24 hours).

Based on these factors, the following biocompatibility endpoints are typically evaluated:

Table 1: Key Biocompatibility Tests for a Limited-Contact Medical Device
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A 510(k) summary for a similar device confirms that biocompatibility testing according to ISO
10993-5 and I1SO 10993-10 is a standard requirement for regulatory clearance.[13]

Experimental Protocols Overview

While specific protocols for Tempasept® are not public, the methodologies for the key

biocompatibility tests are standardized.

4.1. Cytotoxicity: ISO 10993-5
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e Principle: Extracts of the medical device are prepared using polar and non-polar solvents

(e.g., cell culture medium and ethanol/saline). These extracts are then placed in contact with

a cultured monolayer of cells (typically L929 mouse fibroblasts).

o Methodology:

[e]

Extraction: The device (or a representative portion) is incubated in the extraction vehicle at
37°C for a defined period (e.g., 24 hours).

Cell Culture: L929 cells are grown to a near-confluent monolayer in 96-well plates.

Exposure: The culture medium is replaced with the device extracts. Positive (e.g.,
cytotoxic material) and negative (e.g., non-toxic plastic) controls are run in parallel.

Incubation: Cells are incubated with the extracts for 24-48 hours.

Assessment: Cell viability is assessed qualitatively (microscopic evaluation of cell
morphology and lysis) or quantitatively (using assays like MTT or Neutral Red Uptake that
measure metabolic activity). A significant reduction in cell viability compared to the
negative control indicates a cytotoxic effect.

4.2. Irritation and Skin Sensitization: 1ISO 10993-10

e Principle: These tests use animal models to assess the potential for a material to cause local

irritation or an allergic response.

e Methodology (Irritation - Intracutaneous Test):

[¢]

Extraction: Extracts of the device are prepared as in the cytotoxicity test.

Injection: A small volume (e.g., 0.2 mL) of the extract is injected intracutaneously into the
skin of rabbits. A control vehicle is injected at a separate site.

Observation: The injection sites are observed for signs of erythema (redness) and edema
(swelling) at 24, 48, and 72 hours post-injection.

Scoring: The reactions are scored on a numerical scale. The difference between the test
and control scores determines if the material is an irritant.
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» Methodology (Sensitization - Guinea Pig Maximization Test):

o Induction Phase: Guinea pigs are initially exposed to extracts of the device, both via
intradermal injection and topical application, often in combination with an adjuvant to
maximize the immune response.

o Challenge Phase: After a rest period of about two weeks, the animals are "challenged”
with a topical application of the device extract to a new, untreated area.

o Observation: The challenge sites are observed for signs of an allergic skin reaction
(erythema and edema) at 24 and 48 hours.

o Assessment: A significantly greater reaction in the test animals compared to a non-
induced control group indicates a sensitization potential.

Visualization of Safety Assessment Workflow

The logical flow for determining the biocompatibility of a medical device like a thermometer
cover can be visualized as follows.
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Biocompatibility Assessment Workflow (based on ISO 10993-1)
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Caption: General workflow for biocompatibility assessment of a medical device.
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Conclusion

The safety and toxicity profile of Tempasept® thermometer covers is determined by their
biocompatibility. As surface devices with limited patient contact, the primary safety
considerations are cytotoxicity, irritation, and sensitization potential. The manufacturing of these
devices from medical-grade materials, coupled with a rigorous biological evaluation based on
ISO 10993 standards, ensures they are safe for their intended use in clinical settings. This
framework prevents adverse reactions and upholds patient safety during routine medical
procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. praxisdienst.com [praxisdienst.com]

2. Tempasept Digital Thermometer Schutzhillen ohne Gleitmittel 30 St - Shop Apotheke
[shop-apotheke.com]

e 3. tempasept™ Thermometer-Schutzhillen [medimex.de]

¢ 4. News - Clean and Accurate Thermometer Readings with Probe Covers [ace-
biomedical.com]

¢ 5. angelusmedical.com [angelusmedical.com]
e 6. bvmedical.com [bvmedical.com]

e 7. TEMPASEPT LUBRICATED ELECTRONIC THERMOMETER COVER - infineed
[infineed.didactic.care]

o 8. tempasept® Schutzhllen fur digitale Thermometer, mit Gleitmittel [medimex.de]

¢ 9. genesismedicalplastics.com [genesismedicalplastics.com]

¢ 10. specialchem.com [specialchem.com]

e 11. Biocompatible Plastics Guide for Implantable Medical Devices [aipprecision.com]

e 12. zeusinc.com [zeusinc.com]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b13777263/docs?utm_src=pdf-body#technical-guide-safety-and-biocompatibility-profile-of-tempasept-thermometer-covers
https://www.benchchem.com/product/b13777263?utm_src=pdf-custom-synthesis#bc-rfq
https://www.praxisdienst.com/en/Diagnostics/General+Diagnostics/Thermometers/Tempasept+Thermometer+Covers+for+digital+thermometers+without+lubricant.html
https://www.shop-apotheke.com/arzneimittel/5542728/tempasept-digital-thermometer-schutzhuellen-ohne-gleitmittel.htm
https://www.shop-apotheke.com/arzneimittel/5542728/tempasept-digital-thermometer-schutzhuellen-ohne-gleitmittel.htm
https://www.medimex.de/produkte/verbrauchsmaterial-zubehoer/tempasept-8482-thermometer-schutzh-252ll/
https://www.ace-biomedical.com/news/clean-and-accurate-thermometer-readings-with-probe-covers/
https://www.ace-biomedical.com/news/clean-and-accurate-thermometer-readings-with-probe-covers/
https://angelusmedical.com/collections/thermometer-probe-covers
https://bvmedical.com/blogs/customer-insights/do-you-need-probe-covers-for-a-thermometer
https://infineed.didactic.care/en/product/?REF=COUTEL&n=tempasept-lubricated-electronic-thermometer-cover
https://infineed.didactic.care/en/product/?REF=COUTEL&n=tempasept-lubricated-electronic-thermometer-cover
https://www.medimex.de/produkte/product/8M090003S
https://www.genesismedicalplastics.com/what-biocompatibility/
https://www.specialchem.com/plastics/guide/biocompatibility
https://aipprecision.com/biocompatible-plastics-selection-guide-from-material-testing-to-fda-approval/
https://www.zeusinc.com/wp-content/uploads/2014/03/RESINATE-SE-Biocompatibility-of-Plastics.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13777263?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 13. accessdata.fda.gov [accessdata.fda.gov]

» To cite this document: BenchChem. [Technical Guide: Safety and Biocompatibility Profile of
Tempasept® Thermometer Covers]. BenchChem, [2026]. [Online PDF]. Available at:
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biocompatibility-profile-of-tempasept-thermometer-covers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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